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Compound of Interest

Compound Name: BH3I-2'

Cat. No.: B1666947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BH3I-2' is a cell-permeable, small-molecule inhibitor that functions as a BH3 mimetic. It targets

the anti-apoptotic proteins Bcl-2 and Bcl-xL, which are key regulators of the intrinsic apoptosis

pathway. By binding to the BH3 domain-binding groove of these anti-apoptotic proteins, BH3I-
2' disrupts their interaction with pro-apoptotic proteins, leading to the induction of programmed

cell death. This makes BH3I-2' a valuable tool in cancer research and drug development for

investigating the role of Bcl-2 family proteins in apoptosis and for evaluating potential

therapeutic strategies that involve the induction of apoptosis in cancer cells.

Accurate and consistent preparation of a BH3I-2' stock solution is crucial for obtaining reliable

and reproducible results in various downstream applications, including cell-based assays and

biochemical screens. Dimethyl sulfoxide (DMSO) is the recommended solvent for BH3I-2' due

to its excellent solubilizing properties for many organic molecules. This document provides a

detailed protocol for the preparation, storage, and safe handling of a BH3I-2' stock solution in

DMSO.

Chemical and Physical Properties
A summary of the key quantitative data for BH3I-2' is presented in the table below for easy

reference.
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Property Data

Molecular Formula C₁₉H₁₁Cl₃INO₄S

Molecular Weight 582.62 g/mol [1][2]

CAS Number 315195-18-7[1][2]

Appearance Solid powder (visual inspection)

Solubility in DMSO

While specific data for BH3I-2' is not readily

available, the structurally similar compound

BH3I-1 has a reported solubility of ≥40 mg/mL in

anhydrous DMSO.[1] It is recommended to use

fresh, anhydrous DMSO as it is hygroscopic,

and absorbed moisture can reduce solubility.[1]

Storage (Powder) Store at -20°C for long-term stability.

Storage (DMSO Stock)

Store in aliquots at -80°C for up to 2 years or at

-20°C for shorter periods (up to 1 year is

acceptable for the related compound BH3I-1).[1]

[3] Avoid repeated freeze-thaw cycles.[1]

Experimental Protocol
This protocol provides a method for preparing a 10 mM stock solution of BH3I-2' in DMSO. The

concentration can be adjusted based on experimental needs by modifying the calculations

accordingly.

Materials and Equipment
BH3I-2' powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or cryovials
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Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, to aid dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
BH3I-2' is a bioactive compound. Handle with care, avoiding inhalation, ingestion, and direct

skin or eye contact.[1]

Perform all weighing and solution preparation steps in a well-ventilated area or a chemical

fume hood.[1]

DMSO is a potent solvent that can facilitate the absorption of other chemicals through the

skin. Always wear appropriate gloves.[1]

Consult the Safety Data Sheet (SDS) for BH3I-2' before use. If a specific SDS is unavailable,

review the SDS for structurally similar compounds and handle with appropriate caution.

Step-by-Step Procedure
Equilibration: Before opening, allow the vial of BH3I-2' powder and the bottle of anhydrous

DMSO to equilibrate to room temperature. This prevents the condensation of atmospheric

moisture, which can impact the solubility and stability of the compound.[1]

Calculation: Determine the mass of BH3I-2' powder required to prepare the desired volume

and concentration of the stock solution.

To prepare 1 mL of a 10 mM stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 582.62 g/mol = 5.826 mg
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Weighing: Carefully weigh out the calculated mass (e.g., 5.83 mg) of BH3I-2' powder using

an analytical balance and transfer it to a sterile microcentrifuge tube or vial.[1]

Dissolving: Add the calculated volume of anhydrous DMSO (e.g., 1 mL for a 5.83 mg sample

to make a 10 mM solution) to the tube containing the BH3I-2' powder.[1]

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Visually inspect the solution against a light source to ensure no solid

particles remain.[1]

Aiding Dissolution (If Necessary): If the compound does not dissolve completely with

vortexing, sonicate the vial in a water bath for 5-10 minutes or gently warm it to 37°C.[1]

Vortex again after the treatment.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can lead to degradation

of the compound, aliquot the stock solution into smaller, single-use volumes in sterile

cryovials.[1][3] Store these aliquots at -80°C for long-term stability.[1][3] For shorter-term

storage, -20°C is also acceptable.[1][3]

Visualizations
Experimental Workflow
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Caption: Workflow for preparing a BH3I-2' stock solution in DMSO.
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Signaling Pathway

Simplified Apoptosis Pathway

BH3I-2' Bcl-2 / Bcl-xLInhibits Pro-Apoptotic Proteins
(e.g., Bak, Bax)
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Caption: BH3I-2' inhibits Bcl-2/Bcl-xL, leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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